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Compound of Interest

Compound Name: 3-Bromo-4-methylbenzonitrile

Cat. No.: B1282943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity
3-Bromo-4-methylbenzonitrile, a key intermediate in pharmaceutical and agrochemical
synthesis. This document details specifications from various suppliers, outlines relevant
experimental protocols for its synthesis and analysis, and contextualizes its application in
modern drug discovery, particularly in the development of kinase inhibitors.

Commercial Suppliers and Specifications

High-purity 3-Bromo-4-methylbenzonitrile is available from a range of commercial chemical
suppliers. The typical purity levels offered are 297% or >98%. Below is a summary of
prominent suppliers and their standard specifications for this compound.
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. . Melting Point
Supplier CAS Number Purity Appearance °C)
Sigma-Aldrich 42872-74-2 97% Solid 41-45
Fisher Scientific 42872-74-2 97% Not Specified Not Specified
Alfa Aesar 42872-74-2 97% Not Specified Not Specified
NINGBO INNO _

Red low-melting u
PHARMCHEM 42872-74-2 >98.0% id Not Specified
soli
CO.,LTD.
Various . :
) White to off-white
Suppliers on 42872-74-2 98% or 99% 41-45

) solid
ChemicalBook

Synthesis and Purification

The following section details a common laboratory-scale synthesis and purification protocol for
3-Bromo-4-methylbenzonitrile, adapted from established chemical literature.[1]

Synthesis Workflow

The synthesis of 3-Bromo-4-methylbenzonitrile is typically achieved through the bromination
of 4-methylbenzonitrile.
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Synthesis Stage

Start: 4-methylbenzonitrile

Dissolve in H2SO4/H20
Add N-Bromosuccinimide (NBS)

Stir at 10°C
(Light-avoiding, 48h)

Filter Reaction Mixture

Proceed to Purification

Purification Stage

(Dissolve Filter Cake in Ethyl Acetate)

tep 4

Wash with Water & Saturated Saline

Neutralize with NaOH (pH=7)
Wash with Saturated Saline

Dry over Anhydrous Na2SO4

Concentrate under Reduced Pressure

Product: 3-Bromo-4-methylbenzonitrile
(Yellow Solid)
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Sample of
3-Bromo-4-methylbenzonitrile

Sz_;\mple P_rep o HPI.‘C: Sample Prep for GC-MS:
Dissolve in Acetonitrile, ) iy
Eilter Dissolve in Dichloromethane

HPLC Analysis

(Reversed-Phase) SIS AT

Purity Data (% Area) Purity Data
Impurity Profile Impurity Identification (MS)

Certificate of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. documents.thermofisher.com [documents.thermofisher.com]

« To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for High-
Purity 3-Bromo-4-methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282943#commercial-suppliers-of-high-purity-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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